Cas no 2137647-61-9 (3-Fluoro-5-(piperazin-1-yl)pyridine-4-carbaldehyde)

• Product Name: 3-Fluoro-5-(piperazin-1-yl)pyridine-4-carbaldehyde
• CAS No: 2137647-61-9
• MF: C₁₀H₁₂FN₃O
• MW: 209.220185279846
• CID: 6213462
• PubChem ID: 165453282
• Update Time: 2025-05-20

3-Fluoro-5-(piperazin-1-yl)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(piperazin-1-yl)pyridine-4-carbaldehyde
• EN300-726320
• 2137647-61-9
• 3-Fluoro-5-(piperazin-1-yl)pyridine-4-carbaldehyde

• Inchi： 1S/C10H12FN3O/c11-9-5-13-6-10(8(9)7-15)14-3-1-12-2-4-14/h5-7,12H,1-4H2
• InChI Key： BDQDRMFQPKPLMX-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1C=O)N1CCNCC1

Computed Properties

• Exact Mass: 209.09644018g/mol
• Monoisotopic Mass: 209.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-Fluoro-5-(piperazin-1-yl)pyridine-4-carbaldehyde

3-Fluoro-5-(piperazin-1-yl)pyridine-4-carbaldehyde: A Comprehensive Overview

The compound 3-Fluoro-5-(piperazin-1-yl)pyridine-4-carbaldehyde, also known by its CAS number 2137647-61-9, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a piperazine group and an aldehyde substituent. The presence of a fluorine atom further adds to its chemical complexity and functional diversity.

Recent studies have highlighted the importance of 3-fluoro substituents in modulating the electronic properties of aromatic compounds, making them valuable in drug design. The piperazine group, on the other hand, is known for its ability to act as a hydrogen bond donor or acceptor, enhancing the compound's bioavailability and interaction with biological targets. The combination of these features makes 3-fluoro-5-(piperazin-1-yl)pyridine a promising candidate for various applications.

In terms of synthesis, researchers have developed efficient methods to construct this compound. One notable approach involves the alkylation of pyridine derivatives with piperazine intermediates, followed by fluorination and oxidation steps to introduce the aldehyde group. These methods have been optimized to ensure high yields and purity, making large-scale production feasible.

The chemical properties of 3-fluoro-piperazinyl-pyridine-aldehyde are highly dependent on its functional groups. The aldehyde group is highly reactive and can participate in various condensation reactions, such as the formation of imines or enamine bonds. This reactivity has been exploited in the synthesis of bioactive molecules, including potential anticancer agents.

Recent research has focused on the biological activity of this compound. In vitro studies have shown that it exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery. Additionally, computational modeling has revealed that the molecule may interact with key protein targets involved in neurodegenerative diseases, opening new avenues for therapeutic development.

The structural versatility of CAS 2137647-61-9 also makes it an attractive building block for constructing more complex molecules. By modifying the substituents on the pyridine ring or altering the piperazine group, chemists can fine-tune the compound's properties for specific applications. This modular approach has been instrumental in expanding its utility across different chemical disciplines.

In conclusion, 3-fluoro-piperazinyl-pyridine-aldehyde represents a versatile and intriguing molecule with diverse applications in organic synthesis and pharmacology. Its unique combination of functional groups and structural features positions it as a valuable tool for researchers seeking innovative solutions in drug design and material science.